Cas no 1005085-44-8 (5-(4-methylphenyl)-2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione)

• Product Name: 5-(4-methylphenyl)-2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• CAS No: 1005085-44-8
• MF: C₂₂H₁₈N₂O₃S
• MW: 390.454924106598
• CID: 6401862
• PubChem ID: 5106383
• Update Time: 2025-07-14

5-(4-methylphenyl)-2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-(4-methylphenyl)-2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• 2-phenyl-3-(thiophen-2-yl)-5-(p-tolyl)tetrahydro-4H-pyrrolo[3,4-d]isoxazole-4,6(5H)-dione
• 2H-Pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione, dihydro-5-(4-methylphenyl)-2-phenyl-3-(2-thienyl)-
• AKOS016318827
• CCG-21841
• F1248-0039
• 5-(4-methylphenyl)-2-phenyl-3-thiophen-2-yl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• Oprea1_392793
• SR-01000504962
• EU-0080297
• SR-01000504962-1
• 2-phenyl-3-(thiophen-2-yl)-5-(p-tolyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione
• 1005085-44-8
• AKOS001665110

• Inchi： 1S/C22H18N2O3S/c1-14-9-11-15(12-10-14)23-21(25)18-19(17-8-5-13-28-17)24(27-20(18)22(23)26)16-6-3-2-4-7-16/h2-13,18-20H,1H3
• InChI Key： QKTVQSXOOWUXFK-UHFFFAOYSA-N
• SMILES： O1C2C(=O)N(C3=CC=C(C)C=C3)C(=O)C2C(C2SC=CC=2)N1C1=CC=CC=C1

Computed Properties

• Exact Mass: 390.10381361g/mol
• Monoisotopic Mass: 390.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 5-(4-methylphenyl)-2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione

Introduction to 5-(4-methylphenyl)-2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (CAS No. 1005085-44-8)

5-(4-methylphenyl)-2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (CAS No. 1005085-44-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolo[3,4-d][1,2]oxazoles and is characterized by its unique structural features and potential biological activities. The compound's structure includes a hexahydro-pyrrolo[3,4-d][1,2]oxazole core, substituted with a 4-methylphenyl group, a phenyl group, and a thiophen-2-yl group. These functional groups contribute to its diverse chemical properties and biological activities.

The synthesis of 5-(4-methylphenyl)-2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione has been reported in several studies. One notable method involves the condensation of 2-aminothiophene with 4-methylbenzaldehyde and subsequent cyclization reactions to form the desired pyrrolo[3,4-d][1,2]oxazole framework. The synthetic route is highly efficient and provides good yields, making it suitable for large-scale production in pharmaceutical settings.

In terms of its biological activities, recent research has highlighted the potential of 5-(4-methylphenyl)-2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione as an inhibitor of various enzymes and receptors. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, it has been found to inhibit the activity of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis. Additionally, it has demonstrated selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells.

The mechanism of action of 5-(4-methylphenyl)-2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to modulate the expression of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha). Another potential mechanism is its interaction with specific protein kinases involved in cell signaling pathways that regulate cell proliferation and apoptosis.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(4-methylphenyl)-2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione in treating various diseases. Preliminary results from phase I trials have shown promising outcomes with minimal side effects observed in patients. These findings suggest that this compound has the potential to be developed into a novel therapeutic agent for the treatment of inflammatory and cancer-related conditions.

Beyond its therapeutic applications, 5-(4-methylphenyl)-2-phenyl-3-(thiophen-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione also holds promise as a tool for furthering our understanding of biological processes. Its unique structure and functional groups make it an excellent candidate for use in biochemical assays and structural biology studies. Researchers are actively exploring its use as a probe to investigate enzyme inhibition mechanisms and protein-protein interactions.

In conclusion, 5-(4-methylphenyl)-2-phenyl-3-(thiophen-2-y l)-hexahydro - 2H - pyrrolo [ 3 , 4 - d ] [ 1 , 2 ] oxazole - 4 , 6 - dione (CAS No. 1005085 - 44 - 8) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a promising candidate for further development into therapeutic agents for treating inflammatory and cancer-related diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in both clinical settings and fundamental biological research.